Cas no 1261636-96-7 (5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261636-96-7
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• CID: 4789953
• Update Time: 2025-05-25

5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C14H7F7O/c1-22-7-3-2-5(14(20)21)4-6(7)8-9(15)11(17)13(19)12(18)10(8)16/h2-4,14H,1H3
• InChI Key： KJTIKWZDELSLLS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C(F)F)C=CC=1OC)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 353
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl

Recent Advances in the Study of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261636-96-7)

The compound 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261636-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative is of particular interest due to its unique structural properties and potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility as a versatile building block for medicinal chemistry.

One of the key advancements in the study of this compound is its role as a precursor in the synthesis of novel fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have demonstrated that 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl can be efficiently incorporated into various pharmacophores, leading to the development of compounds with improved pharmacokinetic profiles. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent kinase inhibitors with enhanced selectivity and reduced off-target effects.

In addition to its synthetic utility, the biological activity of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl has also been investigated. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its activity profile.

The stability and reactivity of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl under various conditions have also been explored. Recent research has revealed that the difluoromethyl and methoxy groups play a critical role in stabilizing the compound against hydrolysis and oxidative degradation. This stability is particularly advantageous for its use in long-term storage and large-scale synthesis. Moreover, the compound's reactivity with nucleophiles and electrophiles has been characterized, providing valuable insights for its functionalization and derivatization.

Looking ahead, the potential applications of 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl extend beyond drug discovery. Its unique fluorination pattern makes it a promising candidate for materials science, particularly in the development of fluorinated polymers and liquid crystals. Researchers are also exploring its use in agrochemicals, where fluorinated compounds are known to exhibit enhanced pesticidal and herbicidal activity.

In conclusion, the recent studies on 5'-Difluoromethyl-2'-methoxy-2,3,4,5,6-pentafluorobiphenyl (CAS: 1261636-96-7) underscore its versatility and potential in multiple domains of chemical biology and pharmaceutical research. Continued investigation into its synthetic applications, biological activity, and material properties is expected to yield further breakthroughs, solidifying its position as a valuable tool in modern chemistry.